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For researchers, scientists, and drug development professionals navigating the landscape of

food safety diagnostics, selecting the optimal assay is paramount. This guide provides an

objective comparison of Neogen's food safety assays with prominent alternatives, supported

by available performance data and detailed experimental protocols. We will delve into key

performance indicators for mycotoxin and allergen detection, offering a clear comparison with

products from leading competitors such as 3M Food Safety and Romer Labs.

Mycotoxin Detection: A Comparative Analysis
Mycotoxins, toxic secondary metabolites produced by fungi, are a significant concern in the

food industry. Rapid and accurate detection is crucial for ensuring consumer safety. Here, we

compare Neogen's Reveal® Q+ MAX for DON (Deoxynivalenol), a quantitative lateral flow

assay, with offerings from Romer Labs and EnviroLogix.

Table 1: Comparison of Quantitative DON Mycotoxin Lateral Flow Assays
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Feature
Neogen Reveal®
Q+ MAX for DON

Romer Labs
AgraStrip® Pro
WATEX®

EnviroLogix
TotalTox Myco
Comb

Assay Principle
Competitive Lateral

Flow Immunoassay

Competitive Lateral

Flow Immunoassay

Competitive Lateral

Flow Immunoassay

Analyte Deoxynivalenol (DON) Deoxynivalenol (DON)

Deoxynivalenol

(DON), Aflatoxin,

Fumonisin,

Zearalenone

Limit of Detection

(LOD)
0.3 ppm[1] 0.1 ppm[2]

Information not readily

available in a

comparable format

Quantitative Range 0.3 - 30 ppm[1]

Information not readily

available in a

comparable format

Information not readily

available in a

comparable format

Time to Result 3 minutes[1] 4 minutes[1]
Under 7 minutes (for

all four mycotoxins)

Extraction Method
Water-based

extraction

Water-based

extraction (WATEX®)

Information not readily

available

Instrumentation
Raptor® Integrated

Analysis Platform

AgraVision™ Pro

reader
QuickScan System

Approvals FGIS 2021-154 FGIS approved
Information not readily

available

Allergen Detection: A Comparative Overview
Undeclared allergens are a major cause of food recalls. Accurate and sensitive allergen

detection is critical for protecting consumers with food allergies and ensuring regulatory

compliance. This section compares Neogen's Veratox® for Total Peanut Allergen, an ELISA-

based assay, with similar products. Due to the proprietary nature of specific kit performance

data, a direct numerical comparison with competitors from a single source is challenging.

However, we can outline the typical performance characteristics and workflows.
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Table 2: General Performance Characteristics of ELISA-based Peanut Allergen Assays

Feature
Neogen Veratox® for Total
Peanut Allergen

Typical Competitor ELISA
(e.g., R-Biopharm, 3M)

Assay Principle

Sandwich Enzyme-Linked

Immunosorbent Assay (S-

ELISA)

Sandwich Enzyme-Linked

Immunosorbent Assay (S-

ELISA)

Analyte Total Peanut Protein Total Peanut Protein

Reported Sensitivity Typically in the low ppm range Typically in the low ppm range

Assay Time Approximately 30 minutes Varies, typically 30-60 minutes

Sample Types

Raw ingredients, processed

foods, environmental swabs,

CIP rinses

Raw ingredients, processed

foods, environmental swabs,

CIP rinses

Instrumentation Microwell reader Microwell reader

Experimental Protocols and Workflows
Understanding the underlying methodologies is crucial for evaluating and implementing food

safety assays. Below are detailed workflows for the primary assay types discussed.

Lateral Flow Mycotoxin Assay Workflow
Lateral flow devices (LFDs) offer a rapid and user-friendly platform for on-site screening of

mycotoxins. The general procedure involves sample extraction, dilution, and application to the

test strip.

Sample Preparation Assay Procedure Results

1. Weigh and Grind Sample 2. Add Extraction Solvent 3. Filter/Centrifuge Extract 4. Dilute Extract 5. Apply to Lateral Flow Strip 6. Incubate at Specified Temp 7. Read Strip in Reader 8. Quantitative Result (ppm/ppb)

Click to download full resolution via product page
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A generalized workflow for quantitative lateral flow mycotoxin testing.

ELISA (Enzyme-Linked Immunosorbent Assay) Workflow
for Allergen Detection
ELISA is a highly sensitive and specific method commonly used in laboratory settings for the

quantitative detection of food allergens. The sandwich ELISA format is frequently employed for

this purpose.
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Sample Preparation

Assay Procedure

Detection

1. Sample Extraction

2. Add Sample to Antibody-Coated Wells

3. Wash Wells

4. Add Enzyme-Conjugated Antibody

5. Wash Wells

6. Add Substrate

7. Incubate for Color Development

8. Add Stop Solution

9. Read Absorbance in Microwell Reader

10. Calculate Allergen Concentration

Click to download full resolution via product page

A typical workflow for a sandwich ELISA for food allergen detection.
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Molecular Detection (LAMP) Workflow for Pathogen
Screening
Molecular methods, such as Loop-Mediated Isothermal Amplification (LAMP), offer rapid and

highly specific detection of pathogens like Salmonella and Listeria. Neogen's Molecular

Detection System (MDS) utilizes this technology.

Enrichment Sample Lysis Amplification & Detection Result

1. Sample Enrichment (e.g., 18-24h) 2. Transfer Enriched Sample 3. Heat Lysis 4. Add to Reagent Tubes 5. Isothermal Amplification (LAMP) 6. Real-Time Bioluminescence Detection 7. Positive/Negative Result

Click to download full resolution via product page

Workflow for pathogen detection using a LAMP-based molecular assay.

Conclusion
The choice of a food safety assay depends on various factors, including the target analyte,

required sensitivity, desired turnaround time, and available laboratory infrastructure. Neogen
offers a comprehensive portfolio of user-friendly lateral flow and highly sensitive ELISA and

molecular detection assays. Competitors like Romer Labs and 3M also provide robust

solutions, with performance characteristics that are often comparable. For rapid, on-site

screening, lateral flow devices from any of these manufacturers are a strong choice. For

laboratory-based, high-throughput, and quantitative analysis, ELISA and molecular detection

systems are the preferred methods. Researchers and quality assurance professionals should

carefully consider the specific needs of their application and consult the respective

manufacturers' validation data to make an informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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